The Definitive Technical Guide to (S)-Ethyl Indoline-2-Carboxylate HCl (CAS 79854-42-5): Synthesis, Mechanistic Applications, and Role in ACE Inhibitor Development
The Definitive Technical Guide to (S)-Ethyl Indoline-2-Carboxylate HCl (CAS 79854-42-5): Synthesis, Mechanistic Applications, and Role in ACE Inhibitor Development
Executive Summary
In the landscape of cardiovascular drug development, the architectural precision of chiral intermediates dictates the pharmacological efficacy of the final active pharmaceutical ingredient (API). (S)-Ethyl indoline-2-carboxylate hydrochloride (CAS: 79854-42-5) [1] stands as a cornerstone intermediate in the asymmetric synthesis of third-generation angiotensin-converting enzyme (ACE) inhibitors, most notably Perindopril [2][3].
This whitepaper provides an in-depth analysis of the physicochemical properties, mechanistic utility, and validated synthetic protocols for this critical chiral building block. Designed for process chemists and drug development professionals, this guide bridges the gap between theoretical stereocontrol and industrial-scale execution.
Chemical Identity & Core Properties
Before deploying this intermediate in multi-step syntheses, it is critical to understand its baseline physicochemical profile. The hydrochloride salt form is specifically chosen over the free base to enhance crystalline stability and prevent oxidative degradation of the indoline nitrogen[1].
Table 1: Physicochemical Profile of CAS 79854-42-5
| Parameter | Specification / Value |
| Chemical Name | (S)-Ethyl indoline-2-carboxylate hydrochloride |
| CAS Registry Number | 79854-42-5[1] |
| Molecular Formula | C₁₁H₁₄ClNO₂[1] |
| Molecular Weight | 227.69 g/mol [1] |
| MDL Number | MFCD09033207[1] |
| Stereochemistry | (S)-configuration at C2 |
| Physical Appearance | White to off-white crystalline powder |
Mechanistic Role in Drug Development
The utility of (S)-ethyl indoline-2-carboxylate HCl is intrinsically linked to its role as a structural mimic of the L-proline residue found in Angiotensin I.
The Causality of Stereocontrol
ACE is a zinc-dependent metalloprotease. To effectively inhibit this enzyme, a drug must competitively bind to the active site, chelating the zinc ion while simultaneously occupying the hydrophobic pockets designed for the substrate's terminal amino acids. The octahydroindole core—derived directly from CAS 79854-42-5—provides a conformationally restricted, highly lipophilic scaffold that perfectly aligns with the S1' and S2' sub-sites of the ACE active enzyme[4].
The (S)-configuration at the C2 position is non-negotiable; an (R)-configuration would result in steric clashes within the enzyme's binding pocket, rendering the resulting API pharmacologically inactive.
Caption: Pharmacological mechanism of ACE inhibition by Perindoprilat, demonstrating competitive zinc chelation.
Synthetic Workflows & Experimental Protocols
The transformation of the chiral pool precursor, (S)-indoline-2-carboxylic acid, into the perhydroindole system of Perindopril requires rigorous stereocontrol. The landmark methodology established by dictates that the indoline must first be converted to its ethyl ester hydrochloride salt (CAS 79854-42-5) prior to catalytic hydrogenation[2][4].
Why the Hydrochloride Salt? (Expertise & Experience)
Novice chemists often attempt to hydrogenate the free base of indoline-2-carboxylic acid directly. This leads to poor diastereoselectivity and catalyst poisoning. By forming the hydrochloride salt , the indoline nitrogen is protonated. This achieves two critical outcomes:
-
Catalyst Protection: The protonated amine lacks the free lone pair that would otherwise aggressively coordinate to and deactivate the Palladium (Pd/C) or Platinum (PtO₂) catalyst[2][3].
-
Facial Selectivity: The steric bulk and electrostatic repulsion of the protonated amine force the indoline ring into a conformation where hydrogen gas can only approach from the least hindered face. This guarantees the highly specific cis-fused (2S, 3aS, 7aS) stereochemistry required for the final drug[2][4].
Caption: Synthetic pipeline from (S)-indoline-2-carboxylic acid to Perindopril via CAS 79854-42-5.
Protocol 1: Synthesis of (S)-Ethyl indoline-2-carboxylate HCl
Self-Validating System: This protocol utilizes thionyl chloride to generate HCl in situ, driving the esterification while simultaneously forming the required salt.
-
Setup: Equip a 1 L three-neck round-bottom flask with a reflux condenser, addition funnel, and an internal temperature probe. Purge the system with dry Nitrogen.
-
Reagent Addition: Suspend 50.0 g (0.306 mol) of enantiopure (S)-indoline-2-carboxylic acid in 400 mL of anhydrous ethanol. Cool the suspension to 0–5 °C using an ice-water bath.
-
Activation: Dropwise, add 26.7 mL (0.367 mol, 1.2 eq) of thionyl chloride (SOCl₂) over 45 minutes. Validation check: Ensure the internal temperature does not exceed 10 °C during addition to prevent racemization.
-
Reflux: Remove the ice bath and heat the reaction mixture to reflux (approx. 78 °C) for 4 hours.
-
Monitoring: Pull a 0.5 mL aliquot, neutralize with saturated NaHCO₃, extract with ethyl acetate, and analyze via TLC (Hexane:EtOAc 7:3). The starting material spot should be completely consumed.
-
Isolation: Concentrate the mixture under reduced pressure to 25% of its original volume. Add 200 mL of diethyl ether to precipitate the product.
-
Filtration: Filter the white crystalline solid, wash with cold diethyl ether (2 x 50 mL), and dry under vacuum at 40 °C to yield (S)-ethyl indoline-2-carboxylate hydrochloride (CAS 79854-42-5).
Protocol 2: Stereoselective Catalytic Hydrogenation
Based on optimized industrial parameters detailed in [2].
-
Preparation: In a high-pressure Parr reactor, dissolve 43.0 g of (S)-ethyl indoline-2-carboxylate hydrochloride in 320 mL of absolute ethanol[2].
-
Catalyst Loading: Add 4.5 g of 7.5% Palladium on Carbon (Pd/C, dry basis)[2]. Safety Note: Always add the catalyst to the solvent under an inert argon/nitrogen atmosphere to prevent pyrophoric ignition.
-
Purging: Seal the reactor. Purge with Nitrogen (3 cycles at 2 MPa) followed by Hydrogen gas (3 cycles at 2 MPa).
-
Hydrogenation: Pressurize the reactor with Hydrogen to 5 MPa (approx. 50 bar) . Heat the mixture to 60–65 °C [2].
-
Validation: Maintain temperature and pressure for 24 hours. Monitor the pressure gauge; a cessation of hydrogen uptake indicates reaction completion.
-
Workup: Cool the reactor to room temperature and safely vent the hydrogen gas. Purge with nitrogen. Filter the mixture through a pad of Celite to remove the Pd/C catalyst. Wash the Celite pad with 50 mL of ethanol.
-
Downstream Processing: The resulting filtrate contains the highly pure (2S, 3aS, 7aS)-octahydroindole-2-carboxylic acid ethyl ester hydrochloride, ready for subsequent saponification and N-alkylation to form Perindopril[2].
Data Presentation: Quantitative Reaction Parameters
To ensure reproducibility, the following table summarizes the critical process parameters for the hydrogenation of CAS 79854-42-5 into the octahydroindole intermediate, aggregated from patent literature[2].
Table 2: Optimized Hydrogenation Parameters
| Parameter | Optimal Condition | Causality / Impact |
| Substrate | (S)-Ethyl indoline-2-carboxylate HCl | Prevents catalyst poisoning; enforces facial selectivity. |
| Catalyst | 7.5% or 10% Pd/C (10 wt% loading) | Provides sufficient surface area for aromatic ring reduction. |
| Solvent | Absolute Ethanol | Solubilizes the HCl salt; environmentally benign for scale-up. |
| Pressure (H₂) | 5.0 MPa (50 bar) | High pressure is required to overcome the resonance stability of the aromatic indoline ring. |
| Temperature | 60 °C – 65 °C | Balances reaction kinetics with the preservation of the chiral center. |
| Reaction Time | 24 hours | Ensures complete conversion without over-reduction or ring opening. |
| Diastereomeric Excess (de) | > 98% (2S, 3aS, 7aS) | Validates the stereodirecting effect of the protonated amine. |
References
-
Vincent, M., Remond, G., Portevin, B., Serkiz, B., & Laubie, M. (1982). Stereoselective synthesis of a new perhydroindole derivative of chiral iminodiacid, a potent inhibitor of angiotensin converting enzyme. Tetrahedron Letters, 23(16), 1677-1680. URL:[Link]
- Lek Pharmaceuticals D.D. (2008). Process for the preparation of perindopril and salts thereof. European Patent Office (EP1963265A1).
-
Thermo Fisher Scientific. (2024). Ethyl (S)-indoline-2-carboxylate hydrochloride, 98% (CAS RN 79854-42-5). Product Specifications and Safety Data. URL:[Link]
